Cas no 2171147-39-8 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• CAS No: 2171147-39-8
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 5921392
• PubChem ID: 165501938
• Update Time: 2025-06-25

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• EN300-1472581
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]hexanoic acid
• 2171147-39-8

• Inchi： 1S/C26H32N2O5S/c1-3-8-17(15-24(29)30)27-25(31)23(13-14-34-2)28-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23+/m1/s1
• InChI Key： PLFOXAVBXJIJMG-HXOBKFHXSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid

Research Brief on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171147-39-8)

In recent years, the compound (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171147-39-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methylsulfanyl moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in peptide coupling reactions. Researchers have reported improved yields and selectivity when using (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid as a building block for the solid-phase peptide synthesis (SPPS) of complex peptides. Its compatibility with Fmoc-based strategies has been particularly noted, enabling the efficient assembly of peptide chains with minimal side reactions.

In addition to its synthetic applications, this compound has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid exhibit moderate inhibitory effects on certain enzymatic targets, including proteases involved in inflammatory pathways. These findings highlight its potential as a scaffold for the development of novel therapeutic agents.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization and quality control of this compound. Researchers have optimized protocols to ensure high purity and stability, which are critical for its use in pharmaceutical formulations. The compound's physicochemical properties, including solubility and stability under various conditions, have also been systematically evaluated to support its broader application.

Looking ahead, ongoing research aims to explore the compound's utility in targeted drug delivery systems. Its structural features, particularly the methylsulfanyl group, offer opportunities for conjugation with drug molecules or nanoparticles, potentially enhancing bioavailability and tissue specificity. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171147-39-8) represents a promising candidate for both synthetic and therapeutic applications. Its versatility, coupled with recent methodological advancements, positions it as a valuable tool in the chemical biology and pharmaceutical toolkit. Future studies will likely uncover additional roles and refine its applications, contributing to the advancement of peptide-based therapeutics and beyond.